N1-(2-(furan-2-yl)-2-hydroxypropyl)-N2-(3-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-hydroxypropyl]-N-[(3-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C17H20N2O5/c1-17(22,14-7-4-8-24-14)11-19-16(21)15(20)18-10-12-5-3-6-13(9-12)23-2/h3-9,22H,10-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: YFLIEGGGOOKZBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCC1=CC(=CC=C1)OC)(C2=CC=CO2)O
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol

Description

N1-(2-(furan-2-yl)-2-hydroxypropyl)-N2-(3-methoxybenzyl)oxalamide, commonly known as FMOX, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMOX belongs to the family of oxalamide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of FMOX is not fully understood. However, it is believed that FMOX binds to metal ions and undergoes a conformational change, resulting in a change in fluorescence intensity. This change in fluorescence intensity can be used to detect the presence of metal ions.
Biochemical and Physiological Effects:
FMOX has not been extensively studied for its biochemical and physiological effects. However, preliminary studies have shown that FMOX is non-toxic and does not exhibit any significant side effects.

Advantages and Limitations for Lab Experiments

FMOX has several advantages for lab experiments. It is easy to synthesize and has excellent purity. FMOX also exhibits excellent selectivity and sensitivity towards metal ions, making it an ideal candidate for the development of fluorescent sensors. However, FMOX has some limitations, including its limited solubility in water and its sensitivity towards pH.

Future Directions

There are several future directions for the research on FMOX. One of the significant areas of research is the development of FMOX-based fluorescent sensors for the detection of metal ions in vivo. Another area of research is the modification of FMOX to improve its solubility and stability in water. Additionally, the development of FMOX-based sensors for the detection of other analytes, such as neurotransmitters and hormones, is also an area of active research.
Conclusion:
In conclusion, FMOX is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMOX has been synthesized using various methods and has been extensively used in scientific research. FMOX exhibits excellent selectivity and sensitivity towards metal ions, making it an ideal candidate for the development of fluorescent sensors. Future research on FMOX is focused on the development of FMOX-based sensors for the detection of metal ions in vivo and other analytes.

Synthesis Methods

FMOX can be synthesized using various methods. One of the most commonly used methods involves the reaction between 3-methoxybenzylamine and furfuryl alcohol in the presence of acetic acid. The resulting product is then treated with oxalyl chloride and triethylamine to obtain FMOX. This method has been optimized to obtain high yields of FMOX with excellent purity.

Scientific Research Applications

FMOX has been extensively used in scientific research due to its potential applications in various fields. One of the significant applications of FMOX is in the development of fluorescent sensors for the detection of metal ions. FMOX has been shown to exhibit excellent selectivity and sensitivity towards various metal ions, including copper, zinc, and iron.